Cas no 2034560-27-3 (1-(4-fluorophenyl)-3-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}urea)

• Product Name: 1-(4-fluorophenyl)-3-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}urea
• CAS No: 2034560-27-3
• MF: C₁₇H₁₆FN₅O
• MW: 325.340246200562
• CID: 6580416
• PubChem ID: 119105191
• Update Time: 2025-06-13

1-(4-fluorophenyl)-3-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}urea
• 1-(4-fluorophenyl)-3-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}urea
• 1-(4-fluorophenyl)-3-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]urea
• 2034560-27-3
• 1-(4-fluorophenyl)-3-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)urea
• F6560-6149
• AKOS026704314

• Inchi： 1S/C17H16FN5O/c1-23-16(6-7-21-23)13-8-12(9-19-11-13)10-20-17(24)22-15-4-2-14(18)3-5-15/h2-9,11H,10H2,1H3,(H2,20,22,24)
• InChI Key： ZZSVSZSZHWCTOB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(NCC1=CN=CC(=C1)C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 325.13388831g/mol
• Monoisotopic Mass: 325.13388831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(4-fluorophenyl)-3-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}urea

1-(4-Fluorophenyl)-3-{5-(1-Methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}urea: A Promising Compound in Medicinal Chemistry

1-(4-Fluorophenyl)-3-{5-(1-Methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}urea (CAS No. 2034560-27-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This urea derivative, characterized by its 4-fluorophenyl and 1-methyl-1H-pyrazol-5-yl substituents, exhibits promising biological activities that make it a valuable candidate for further research and development.

The chemical structure of 1-(4-fluorophenyl)-3-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}urea is particularly noteworthy. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors for drug design. Additionally, the pyrazole moiety, known for its diverse biological activities, contributes to the compound's potential as a therapeutic agent. The combination of these structural elements results in a molecule with a high degree of functional versatility.

Recent studies have highlighted the potential of 1-(4-fluorophenyl)-3-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}urea in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively modulate key signaling pathways involved in neuroprotection and neuroregeneration. For instance, it has been demonstrated to inhibit the activity of certain enzymes that contribute to neuronal damage, thereby offering a potential strategy for slowing disease progression.

In addition to its neuroprotective properties, 1-(4-fluorophenyl)-3-{5-(1-Methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}urea has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting specific cellular processes. For example, it has been found to induce apoptosis in cancer cells while sparing healthy cells, making it a potential candidate for developing targeted cancer therapies.

The pharmacokinetic properties of 1-(4-fluorophenyl)-3-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}urea have also been extensively studied. Its favorable absorption, distribution, metabolism, and excretion (ADME) profile suggests that it could be administered orally with good bioavailability. This is a significant advantage in drug development, as it simplifies dosing regimens and enhances patient compliance.

To further explore the therapeutic potential of 1-(4-fluorophenyl)-3-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}urea, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Preliminary results from phase I trials have been encouraging, with no major adverse effects reported at therapeutic doses. As these trials progress, more comprehensive data will become available, providing valuable insights into the compound's clinical utility.

The synthesis of 1-(4-fluorophenyl)-3-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}urea is another area of active research. Various synthetic routes have been developed to optimize yield and purity while minimizing environmental impact. One such method involves a multi-step process that begins with the preparation of the 4-fluorophenyl and pyrazole intermediates, followed by their coupling to form the final urea derivative. These synthetic strategies not only enhance the scalability of production but also ensure that the compound meets stringent quality standards.

In conclusion, 1-(4-fluorophenyl)-3-{5-(1-methyl-1H-pyrazol-5-y l)pyridin - 3 - ylmeth yl}urea (CAS No. 2034560 - 27 - 3) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further investigation and development as a therapeutic agent. As research continues to uncover new applications and optimize its properties, this compound holds great promise for addressing unmet medical needs in various disease areas.